Melanoma antigen gp100 (280-288)

• sequence: YLEPGPVTA
• source: Homo sapiens (human)
• synonym: Melanoma antigen gp100 (280-288)

Description

Melanocyte protein PMEL; gp100; pmel 17

Scientific Research Applications

Immune System Stimulation

The melanoma antigen glycoprotein 100 (gp100) is used in peptide vaccines, such as gp100:280-288 and gp100:280-288(288V), to stimulate the immune system against melanoma. These vaccines aim to provoke a cytotoxic T lymphocyte (CTL) response against melanoma cells expressing the gp100 antigen, potentially reducing tumor growth (Definitions, 2020).

CTL Response and Cytokine Secretion

Peripheral blood mononuclear cells from melanoma patients can be sensitized in vitro with gp100 peptides, leading to the generation of CTL lines that exhibit antigen-specific, MHC class I-restricted lysis of melanoma cell lines. These CTLs also show specific release of cytokines like granulocyte-macrophage-colony-stimulating factor and tumor necrosis factor alpha in response to gp100+ melanoma cell lines (Salgaller et al., 1995).

Vaccination Efficacy

Immunization with gp100 peptides, both native and modified, in melanoma patients can elicit specific anti-peptide lymphocytes, demonstrating the potential of gp100 peptides in antigen-specific immunotherapy (Salgaller et al., 1996).

Tumor Recognition by CTLs

gp100 is recognized by tumor-infiltrating lymphocytes from melanoma patients, making it a suitable target for specific immunotherapy against melanoma. This recognition is observed in the context of HLA-A2.1, suggesting gp100's potential as a target antigen in immuno-therapeutic protocols (Bakker et al., 1994).

Immunization with Recombinant Adenoviruses

Utilizing recombinant adenoviruses encoding gp100 to immunize patients with metastatic melanoma showed that high doses of these viruses can be administered safely. However, high levels of neutralizing antibody present in patients' sera prior to treatment may impair their ability to immunize patients against melanoma antigens (Rosenberg et al., 1998).

Dendritic Cell Targeting

Targeting melanoma antigens to dendritic cells via an anti-DEC-205 single-chain fragment variable molecule, like gp100, showed a reduction in tumor growth in melanoma mouse models. This approach leads to an improved immune response and a decrease in tumor growth rate, indicating the effectiveness of targeting antigens to dendritic cells for melanoma treatment (Johnson et al., 2008).